Cas no 1192829-74-5 (3-Chloro-4-(difluoromethoxy)benzoic acid)

• Product Name: 3-Chloro-4-(difluoromethoxy)benzoic acid
• CAS No: 1192829-74-5
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• MDL: MFCD14652989
• CID: 4576621
• PubChem ID: 58149932
• Update Time: 2025-10-24

3-Chloro-4-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(difluoromethoxy)benzoic acid
• 3-Chloro-4-[(difluoromethyl)oxy]benzoic acid
• Z2798559678
• 3-Chloro-4-(difluoromethoxy)benzoic acid

• MDL： MFCD14652989
• Inchi： 1S/C8H5ClF2O3/c9-5-3-4(7(12)13)1-2-6(5)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： SLPNPJPSQCADEB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(difluoromethoxy)benzoic acid

Recent Advances in the Application of 3-Chloro-4-(difluoromethoxy)benzoic acid (CAS: 1192829-74-5) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-(difluoromethoxy)benzoic acid (CAS: 1192829-74-5) has emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. Recent studies have highlighted its versatile applications in drug discovery, particularly as a building block for bioactive molecules. This compound's unique structural features, including the difluoromethoxy group and chloro substitution, make it valuable for modulating physicochemical properties and biological activity of target molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing novel nonsteroidal anti-inflammatory drugs (NSAIDs). The difluoromethoxy group was found to enhance metabolic stability while maintaining potency against cyclooxygenase enzymes. This represents a significant advancement over traditional benzoic acid derivatives, addressing key challenges in NSAID development such as gastrointestinal toxicity and short half-life.

Recent synthetic methodology developments have expanded access to 3-Chloro-4-(difluoromethoxy)benzoic acid derivatives. A 2024 Nature Protocols publication detailed an optimized palladium-catalyzed cross-coupling approach that enables late-stage functionalization of the benzoic acid core. This methodology has been particularly valuable in structure-activity relationship (SAR) studies for various therapeutic targets, allowing rapid generation of analog libraries.

Emerging applications in agrochemical research have also been reported. The compound's structural motifs have shown promise in developing new generation herbicides with improved environmental profiles. Research presented at the 2024 International Congress of Pesticide Chemistry demonstrated that derivatives of 1192829-74-5 exhibit selective herbicidal activity while maintaining favorable degradation characteristics in soil.

From a drug metabolism perspective, recent pharmacokinetic studies have revealed interesting properties of this chemical scaffold. The difluoromethoxy group appears to influence both absorption and distribution characteristics, with several research groups reporting improved blood-brain barrier penetration compared to non-fluorinated analogs. These findings, published in recent issues of Drug Metabolism and Disposition, suggest potential CNS applications for derivatives of this compound.

Ongoing research is exploring the compound's utility in PROTAC (proteolysis targeting chimera) development. Preliminary results indicate that the benzoic acid moiety serves as an effective linker component, while the difluoromethoxy group contributes to overall molecular properties favorable for targeted protein degradation. This application was highlighted in a recent Chemical Science perspective article as an emerging area of interest in chemical biology.

Quality control and analytical method development for 3-Chloro-4-(difluoromethoxy)benzoic acid have seen significant advancements. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC-MS method for impurity profiling, addressing the growing need for high-purity material in pharmaceutical applications. This development supports the compound's increasing use in GMP-compliant synthesis.

In conclusion, 3-Chloro-4-(difluoromethoxy)benzoic acid (CAS: 1192829-74-5) continues to demonstrate broad utility across multiple research domains. Its unique combination of chemical features makes it a valuable scaffold for medicinal chemistry, while recent methodological advances have expanded its synthetic accessibility. As research progresses, we anticipate seeing more applications of this compound in both small molecule drug development and chemical biology tools.